N-[2-(3,4-dimethoxyphenyl)ethyl]-6-ethylthieno[2,3-d]pyrimidin-4-amine

• Molecular Formula: C18H21N3O2S
• Molecular Weight: 343.4 g/mol
• IUPAC Name: N-[2-(3,4-dimethoxyphenyl)ethyl]-6-ethylthieno[2,3-d]pyrimidin-4-amine
• InChI: InChI=1S/C18H21N3O2S/c1-4-13-10-14-17(20-11-21-18(14)24-13)19-8-7-12-5-6-15(22-2)16(9-12)23-3/h5-6,9-11H,4,7-8H2,1-3H3,(H,19,20,21)
• InChI Key: XHPRTHXFHYNSNH-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(N=CN=C2S1)NCCC3=CC(=C(C=C3)OC)OC

Description

N-[2-(3,4-dimethoxyphenyl)ethyl]-6-ethylthieno[2,3-d]pyrimidin-4-amine is a complex organic compound that has garnered interest in various fields of scientific research. This compound is characterized by its unique structure, which includes a thieno[2,3-d]pyrimidine core, a 3,4-dimethoxyphenyl group, and an ethyl substituent. Its molecular formula is C18H22N2O2S, and it has a molecular weight of approximately 330.45 g/mol.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[2-(3,4-dimethoxyphenyl)ethyl]-6-ethylthieno[2,3-d]pyrimidin-4-amine typically involves multiple steps, starting from commercially available precursors. One common synthetic route includes the following steps:

Formation of the Thieno[2,3-d]pyrimidine Core: This step involves the cyclization of appropriate thiophene and pyrimidine derivatives under acidic or basic conditions.

Introduction of the 3,4-Dimethoxyphenyl Group: This step is achieved through a nucleophilic substitution reaction, where the 3,4-dimethoxyphenyl group is introduced to the thieno[2,3-d]pyrimidine core.

Ethylation: The final step involves the eth